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Compound of Interest

Compound Name: 3-Bromobenzophenone

Cat. No.: B087063

An In-depth Technical Guide to 3-Bromobenzophenone
CAS Number: 1016-77-9

This technical guide provides a comprehensive overview of 3-Bromobenzophenone, a key
chemical intermediate in various synthetic processes. It is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis. This document
details its physicochemical properties, safety and handling protocols, synthesis methodologies,
and significant applications.

Physicochemical Properties

3-Bromobenzophenone, also known as (3-bromophenyl)(phenyl)methanone, is an aromatic
ketone characterized by a benzophenone structure with a bromine atom substituted at the
meta-position of one phenyl ring.[1] It typically appears as a white to off-white or beige-
yellowish crystalline powder.[1] Its stability under normal temperatures and pressures makes it
a reliable reagent in various chemical transformations.[1]

Table 1: Physicochemical Data of 3-Bromobenzophenone
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Property Value Reference

CAS Number 1016-77-9 [1112][3]

Molecular Formula Ci13HoBroO [11[2][3]

Molecular Weight 261.11 g/mol [21[31[4]
White to off-white crystalline

Appearance _ [1]
solid/powder

Melting Point 74.5-77.5°C [2][5]

Boiling Point ~347.5 °C (rough estimate) [2]
Sparingly soluble in water (2.9

N mg/L at 25°C); Soluble in
Solubility [1]

organic solvents like ethanol,

acetone, and dichloromethane.

EINECS Number

213-808-5

[1]14]

InChl Key

XNUMUNIJQMSNNN-
UHFFFAOYSA-N

[1](2]

Safety and Handling

3-Bromobenzophenone is classified as an irritant. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.[6]
Operations should be conducted in a well-ventilated area or a fume hood to avoid inhalation of
dust.[6]

Table 2: GHS Hazard Information
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Category Code Description Reference
Pictogram GHSO07 [2]

Signal Word Warning [2][4]

Hazard Statements H315 Causes skin irritation. [21[41[7]

Causes serious eye

H319 N [21[41[7]
irritation.
May cause respiratory
H335 N [21[41[7]
irritation.
Precautionary ) )
P261 Avoid breathing dust. [2][4]
Statements
Wear protective
P280 , [2][4]
gloves/eye protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [2][4]18]

lenses, if present and
easy to do. Continue

rinsing.

Synthesis of 3-Bromobenzophenone

A prevalent method for synthesizing 3-Bromobenzophenone is through a two-stage process

commencing with m-bromobenzoic acid, which is first converted to its acid chloride derivative

and subsequently used in a Friedel-Crafts acylation reaction with benzene.[9]

Experimental Protocol: Friedel-Crafts Acylation

Method[11]

Stage 1: Synthesis of 3-Bromobenzoyl Chloride

e Dissolve m-bromobenzoic acid in an excess of thionyl chloride (SOCI2).
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e Heat the mixture at 70°C for approximately 4 hours. The reaction converts the carboxylic
acid to an acyl chloride.

 After the reaction is complete, remove the unreacted thionyl chloride under reduced
pressure.

e Purge the system with nitrogen gas to remove any residual thionyl chloride.
Stage 2: Friedel-Crafts Acylation

e Cool the crude 3-bromobenzoyl chloride in an ice bath to 0°C.

e Add chloroform as a solvent, followed by benzene.

e Gradually add anhydrous aluminum chloride (AICIs), the Lewis acid catalyst, while
maintaining a low temperature.

» Allow the reaction mixture to warm to room temperature and stir for 6 hours.

e To quench the reaction, slowly pour the mixture into a beaker containing ice water and
hydrochloric acid.

o Separate the organic layer. Wash the residue with water and dry it over anhydrous sodium
sulfate.

* Recover the solvent under reduced pressure.

o Recrystallize the resulting solid from toluene to yield pure 3-bromobenzophenone.
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Stage 1: Acyl Chloride Formation
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Synthesis workflow for 3-Bromobenzophenone.
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Applications in Research and Development

3-Bromobenzophenone is a versatile building block in organic synthesis, primarily utilized as
an intermediate for creating more complex molecules.[1] Its utility stems from the presence of
two key reactive sites: the ketone functional group and the carbon-bromine bond.

e Pharmaceutical Synthesis: The benzophenone scaffold is present in numerous biologically
active compounds and marketed drugs.[10] 3-Bromobenzophenone serves as a precursor
for synthesizing derivatives with potential therapeutic applications, including anticancer, anti-

inflammatory, and antimicrobial agents.[10]

e Cross-Coupling Reactions: The bromine atom on the aromatic ring is amenable to various
palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig
amination). These reactions allow for the formation of new carbon-carbon or carbon-
heteroatom bonds, enabling the construction of complex molecular architectures from a
simple starting material.[10]

o Agrochemicals and Dyes: It is also used in the synthesis of agrochemicals and as an
intermediate for dyes and pigments.[1]

Synthetic Transformations Resulting Scaffolds

Ketone Reduction
(e.g., with NaBHa) (3-Bromophenyl)(phenyl)methanol
Heck Reaction
(+ Alkene) g Alkenylated Benzophenones
Buchwald-Hartwig .
Amination (+ Amine) 4 Aminated Benzophenones
A
Suzuki Coupling _
(+ Boronic Acid) g Biaryl Ketones

3-Bromobenzophenone
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Role of 3-Bromobenzophenone as a versatile synthetic intermediate.

Spectral Information

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Bromobenzophenone.

* Nuclear Magnetic Resonance (NMR): *H-NMR and 3C-NMR spectra are used to confirm the
arrangement of protons and carbon atoms. The aromatic region of the *H-NMR spectrum
shows complex multiplets corresponding to the nine protons on the two phenyl rings.[11]

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band
corresponding to the carbonyl (C=0) stretching of the ketone, typically around 1650-1730
cm~1. Additional peaks confirm the presence of aromatic C-H and C=C bonds.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound.[4] The presence of bromine is indicated by a characteristic isotopic pattern (:°Br
and 8Br) for the molecular ion peak and bromine-containing fragment ions.

Conclusion

3-Bromobenzophenone (CAS No. 1016-77-9) is a fundamentally important chemical
intermediate with significant applications in pharmaceutical, agrochemical, and material science
research. Its well-defined physicochemical properties, established synthesis protocols, and
versatile reactivity make it an invaluable tool for synthetic chemists aiming to construct complex
molecular structures. Proper adherence to safety guidelines is crucial when handling this irritant
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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